Cas no 470-29-1 (2,4-dihydroxy-3,3-dimethylbutanoic acid)

• Product Name: 2,4-dihydroxy-3,3-dimethylbutanoic acid
• CAS No: 470-29-1
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• MDL: MFCD19228104
• CID: 330378
• PubChem ID: 848
• Update Time: 2025-04-19

2,4-dihydroxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4-dihydroxy-3,3-dimethyl-
• (R)-pantoic acid
• Pantoic acid
• 2,4-dihydroxy-3,3-dimethylbutanoic acid
• (S)-2,4-Dihydroxy-3,3-dimethylbutanoic acid
• L024109
• SB47769
• SCHEMBL213981
• (R)-2,4-Dihydroxy-3,3-dimethylbutanoic acid
• CHEBI:14737
• NS00040575
• 2,4-DIHYDROXY-3,3-DIMETHYLBUTANOICACID
• AKOS006378212
• DTXSID70861968
• dl-pantoic acid
• 470-29-1
• Q2396216
• EN300-296410

• MDL： MFCD19228104
• Inchi： 1S/C6H12O4/c1-6(2,3-7)4(8)5(9)10/h4,7-8H,3H2,1-2H3,(H,9,10)
• InChI Key： OTOIIPJYVQJATP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)CO

Computed Properties

• Exact Mass: 148.074
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.259
• Boiling Point: 368.7°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.496
• PSA: 77.76000
• LogP: -0.54960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids